3-benzyl-5-(3-ethoxy-5-iodo-4-methoxybenzylidene)-1,3-thiazolidine-2,4-dione

• IUPAC Name: (5Z)-3-benzyl-5-[(3-ethoxy-5-iodo-4-methoxyphenyl)methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C20H18INO4S/c1-3-26-16-10-14(9-15(21)18(16)25-2)11-17-19(23)22(20(24)27-17)12-13-7-5-4-6-8-13/h4-11H,3,12H2,1-2H3/b17-11-
• InChI Key: ALKBZJNFVDCMOO-BOPFTXTBSA-N
• Canonical SMILES: CCOC1=C(C(=CC(=C1)C=C2C(=O)N(C(=O)S2)CC3=CC=CC=C3)I)OC
• Isomeric SMILES: CCOC1=C(C(=CC(=C1)/C=C\2/C(=O)N(C(=O)S2)CC3=CC=CC=C3)I)OC
• Molecular Formula: C20H18INO4S
• Molecular Weight: 495.3 g/mol

Description

3-benzyl-5-(3-ethoxy-5-iodo-4-methoxybenzylidene)-1,3-thiazolidine-2,4-dione is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and material science. This compound belongs to the family of thiazolidine-2,4-dione derivatives, which have been extensively studied for their diverse biological and chemical properties.

Mechanism of Action

The mechanism of action of 3-benzyl-5-(3-ethoxy-5-iodo-4-methoxybenzylidene)-1,3-thiazolidine-2,4-dione is not fully understood. However, it is believed to exert its biological effects by modulating various signaling pathways, including the NF-κB and MAPK pathways. This compound has also been shown to induce apoptosis in cancer cells by activating caspase-dependent pathways.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits significant biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines and reactive oxygen species, thereby reducing oxidative stress and inflammation. This compound has also been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis.

Advantages and Limitations for Lab Experiments

The advantages of using 3-benzyl-5-(3-ethoxy-5-iodo-4-methoxybenzylidene)-1,3-thiazolidine-2,4-dione in lab experiments include its high potency and selectivity, ease of synthesis, and low toxicity. However, its limitations include its poor solubility in aqueous solutions, which can affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research on 3-benzyl-5-(3-ethoxy-5-iodo-4-methoxybenzylidene)-1,3-thiazolidine-2,4-dione. These include:
1. Investigating the potential use of this compound as a therapeutic agent for various diseases, including cancer, inflammation, and neurodegenerative disorders.
2. Developing new synthesis methods and purification techniques to improve the yield and purity of this compound.
3. Studying the pharmacokinetics and pharmacodynamics of this compound to better understand its bioavailability and efficacy.
4. Investigating the potential use of this compound in agricultural applications, such as plant growth regulators and pesticides.
5. Exploring the potential use of this compound in material science, such as in the development of new polymers and coatings.
In conclusion, this compound is a synthetic compound that has shown significant potential in various scientific fields. Its unique chemical and biological properties make it a promising candidate for further research and development.

Scientific Research Applications

3-benzyl-5-(3-ethoxy-5-iodo-4-methoxybenzylidene)-1,3-thiazolidine-2,4-dione has been extensively studied for its potential applications in various scientific fields. In medicine, this compound has been shown to exhibit significant anti-inflammatory, antioxidant, and anticancer properties. It has also been investigated for its potential use as a diagnostic tool for various diseases.